Cas no 685108-11-6 (2-(4-Benzhydrylpiperazino)-6-(tert-butylsulfonyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine)
2-(4-Benzhydrylpiperazino)-6-(tert-butylsulfonyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(diphenylmethyl)piperazin-1-yl]-6-(2-methylpropane-2-sulfonyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
- 2-(4-benzhydrylpiperazino)-6-(tert-butylsulfonyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine
- 2-(4-Benzhydrylpiperazino)-6-(tert-butylsulfonyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine
-
- Inchi: 1S/C26H31N7O2S/c1-26(2,3)36(34,35)21-18-28-24-29-25(30-33(24)23(21)27)32-16-14-31(15-17-32)22(19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,18,22H,14-17,27H2,1-3H3
- InChI Key: BVYPOYDOVUFWIL-UHFFFAOYSA-N
- SMILES: S(C1C=NC2=NC(=NN2C=1N)N1CCN(C(C2C=CC=CC=2)C2C=CC=CC=2)CC1)(C(C)(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 36
- Rotatable Bond Count: 6
- Complexity: 806
- XLogP3: 4
- Topological Polar Surface Area: 118
2-(4-Benzhydrylpiperazino)-6-(tert-butylsulfonyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616646-1mg |
2-(4-Benzhydrylpiperazin-1-yl)-6-(tert-butylsulfonyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine |
685108-11-6 | 98% | 1mg |
¥509.00 | 2024-05-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616646-2mg |
2-(4-Benzhydrylpiperazin-1-yl)-6-(tert-butylsulfonyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine |
685108-11-6 | 98% | 2mg |
¥578.00 | 2024-05-03 |
2-(4-Benzhydrylpiperazino)-6-(tert-butylsulfonyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 2-(4-Benzhydrylpiperazino)-6-(tert-butylsulfonyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine
Compound CAS No. 685108-11-6: 2-(4-Benzhydrylpiperazino)-6-(tert-butylsulfonyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine
The compound CAS No. 685108-11-6, known as 2-(4-Benzhydrylpiperazino)-6-(tert-butylsulfonyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of triazolo[1,5-a]pyrimidines, which are well-known for their diverse biological activities and applications in drug discovery.
The structure of this compound is characterized by a [1,2,4]triazolo[1,5-a]pyrimidine core, which serves as a scaffold for various functional groups. The presence of a 4-benzhydrylpiperazino group at the 2-position and a tert-butylsulfonyl group at the 6-position introduces unique steric and electronic properties to the molecule. These substituents not only enhance the compound's stability but also contribute to its potential bioactivity.
Recent studies have highlighted the importance of [1,2,4]triazolo[1,5-a]pyrimidine-based compounds in targeting various therapeutic areas. For instance, researchers have demonstrated that such molecules can act as potent inhibitors of kinases and other enzymes involved in disease pathways. The incorporation of bulky groups like tert-butylsulfonyl has been shown to improve pharmacokinetic properties, making these compounds more suitable for in vivo applications.
The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the triazolo[1,5-a]pyrimidine core through cyclization reactions and the subsequent introduction of substituents at specific positions. The use of advanced techniques such as microwave-assisted synthesis and high-throughput screening has facilitated the optimization of this compound's properties.
In terms of biological activity, preliminary studies suggest that CAS No. 685108-11-6 exhibits promising anti-proliferative effects against various cancer cell lines. This activity is attributed to its ability to modulate key signaling pathways involved in cell growth and survival. Additionally, the compound has shown potential as an anti-inflammatory agent, highlighting its versatility in addressing multiple therapeutic targets.
The development of this compound aligns with current trends in drug discovery that emphasize the importance of structural diversity and functional group optimization. By leveraging cutting-edge research tools and methodologies, scientists can further explore the therapeutic potential of CAS No. 685108-11-6 and related compounds.
In conclusion, CAS No. 685108-11-6 represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological profile make it a valuable candidate for further exploration in drug development pipelines.
685108-11-6 (2-(4-Benzhydrylpiperazino)-6-(tert-butylsulfonyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)